Cas no 125119-07-5 (Pyridazine,3-methyl-6-[3-[3-(trifluoromethyl)phenyl]-1-pyrrolidinyl]-)

• Product Name: Pyridazine,3-methyl-6-[3-[3-(trifluoromethyl)phenyl]-1-pyrrolidinyl]-
• CAS No: 125119-07-5
• MF: C₁₆H₁₆F₃N₃
• MW: 307.31355381012
• CID: 160065
• PubChem ID: 130360
• Update Time: 2025-04-19

Pyridazine,3-methyl-6-[3-[3-(trifluoromethyl)phenyl]-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridazine,3-methyl-6-[3-[3-(trifluoromethyl)phenyl]-1-pyrrolidinyl]-
• 3-methyl-6-[3-[3-(trifluoromethyl)phenyl]pyrrolidin-1-yl]pyridazine
• 3-Methyl-6-(3-(3-(trifluoromethyl)phenyl)-1-pyrrolidinyl)pyridazine
• Pyridazine, 3-methyl-6-(3-(3-(trifluoromethyl)phenyl)-1-pyrrolidinyl)-
• SCHEMBL10429405
• R 66,703
• KTOOXVVTDOFPMM-UHFFFAOYSA-N
• R-66703
• DTXSID00925027
• 3-methyl-6-{3-[3-(trifluoromethyl)phenyl]pyrrolidin-1-yl}pyridazine
• Pyridazine, 3-methyl-6-[3-[3-(trifluoromethyl)phenyl]-1-pyrrolidinyl]-
• 125119-07-5
• R 66703

• Inchi： 1S/C16H16F3N3/c1-11-5-6-15(21-20-11)22-8-7-13(10-22)12-3-2-4-14(9-12)16(17,18)19/h2-6,9,13H,7-8,10H2,1H3
• InChI Key： KTOOXVVTDOFPMM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1CN(C2=CC=C(C)N=N2)CC1)(F)F

Computed Properties

• Exact Mass: 307.12978
• Monoisotopic Mass: 307.12963201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29Ų

Experimental Properties

• PSA: 29.02